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Compound of Interest

1-Methyl-1H-imidazole-2-
Compound Name:
carbaldehyde

Cat. No.: B082426

Essential Safety and Handling Guide: 1-Methyl-
1H-imidazole-2-carbaldehyde

This guide provides immediate, essential safety and logistical information for handling 1-
Methyl-1H-imidazole-2-carbaldehyde (CAS No. 13750-81-7) in a laboratory setting. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Chemical Identifier:

o Name: 1-Methyl-1H-imidazole-2-carbaldehyde
e Synonyms: 1-Methyl-2-imidazolecarboxaldehyde
« CAS Number: 13750-81-7[1][2]

Hazard Summary: 1-Methyl-1H-imidazole-2-carbaldehyde is classified as a hazardous
substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1] Appropriate personal protective equipment (PPE) and handling procedures are
mandatory to minimize exposure risks.

Personal Protective Equipment (PPE)
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Consistent and proper use of Personal Protective Equipment is the most critical line of defense
against chemical exposure. The following PPE is required when handling 1-Methyl-1H-
imidazole-2-carbaldehyde.

PPE Category Specification Rationale

] Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile rubber) irritation.[1]

Safety glasses with side-
) ] ] To protect eyes from splashes
Eye Protection shields or chemical safety

and airborne patrticles.
goggles.[1]

To prevent inhalation of dust or
) ) NIOSH-approved N95 dust )
Respiratory Protection ) aerosols, which can cause
mask or higher.[1] ) o
respiratory tract irritation.[1]

) ) To protect skin and clothing
Skin and Body Protection Laboratory coat o
from contamination.

Operational and Disposal Plans

Handling and Storage:

e Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

e Avoid contact with skin, eyes, and clothing.[3]
e Wash hands thoroughly after handling.[3][4]
o Keep the container tightly closed when not in use.[3]

e Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[3]

Disposal:
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Dispose of contents and container in accordance with local, regional, and national hazardous
waste regulations.

Do not dispose of down the drain.[3][5]

Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

Emergency Procedures

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[6] Seek medical attention if irritation
persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3][6]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[6][7]

Accidental Release Measures: In the event of a spill, follow the established emergency

protocol.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the material.

Absorb: Use an inert, non-combustible absorbent material to clean up the spill.
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o Collect: Carefully collect the absorbed material and place it in a sealed container for
disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination agent.
» Dispose: Dispose of the waste material according to institutional and regulatory guidelines.

Spill Response Workflow

The following diagram outlines the step-by-step procedure for managing a spill of 1-Methyl-1H-
imidazole-2-carbaldehyde.
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Methyl-
1H-imidazole-2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082426#personal-protective-equipment-for-handling-
1-methyl-1h-imidazole-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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